Cas no 921-53-9 (Potassium tartarate)

Potassium tartrate, also known as potassium hydrogen tartrate or cream of tartar, is a white crystalline powder with the chemical formula KC₄H₅O₆. It is a byproduct of winemaking and is commonly used as a stabilizing agent, pH regulator, and leavening agent in food applications. In industrial settings, it serves as a chelating agent and buffering compound. Its high solubility in water and mild acidic properties make it suitable for use in baking powders, pharmaceuticals, and electroplating solutions. Potassium tartrate is valued for its consistent purity, stability, and compatibility with other ingredients, ensuring reliable performance in formulations requiring precise control of acidity or crystallization.
Potassium tartarate structure
Potassium tartarate structure
Product Name:Potassium tartarate
CAS No:921-53-9
MF:C4H6KO6
MW:189.185142993927
CID:40226
PubChem ID:6100505
Update Time:2025-06-28

Potassium tartarate Chemical and Physical Properties

Names and Identifiers

    • L(+)tartaric acid dipotassium
    • dipotassium tartrate
    • L-Tartaric acid dipotassium salt
    • potassium tartrate
    • L-(+)Tartaric acid dipotassium salt
    • Soluble tartar
    • [R-(R*,R*)]-2,3-Dihydroxybutanedioic acid dipotassium salt
    • L-Potassium tartrate
    • Potassium trans-2,3-dihydroxysuccinate
    • Potassium TaTRate
    • potassium tartarate
    • Potassiumtartrate&nbs
    • rel-Potassium (2S,3S)-2,3-dihydroxysuccinate(2:1)
    • KSC492E6F
    • C4H4K2O6
    • AVTYONGGKAJVTE-UHFFFAOYSA-L
    • Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dipotassium salt (9CI)
    • Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, dipotassium salt (ZCI)
    • Potassium tartrate (K2O6C4H4) (6CI, 7CI)
    • Tartaric acid, dipotassium salt (8CI)
    • Dipotassium L-(+)-tartrate
    • L
    • Dipotassium L-tartrate
    • Neutral potassium tartrate
    • PotassiumD-tartratemonobasic
    • DB-255988
    • DB-079235
    • dipotassium,(2R,3S)-2,3-dihydroxybutanedioate
    • 921-53-9
    • AS-81988
    • Dipotassium;2,3-dihydroxybutanedioate
    • SCHEMBL80796
    • 147-78-4
    • AKOS015836341
    • Potassium tartarate
    • MDL: MFCD00013065
    • Inchi: 1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/t1-,2-;/m1./s1
    • InChI Key: BPHVHMBNGQRCNN-ZVGUSBNCSA-N
    • SMILES: [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.[K]

Computed Properties

  • Exact Mass: 225.928
  • Monoisotopic Mass: 225.928
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: Not determined
  • Topological Polar Surface Area: 121

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.98
  • Boiling Point: 399.3°Cat760mmHg
  • Flash Point: 200-220°C
  • Stability/Shelf Life: Stable.
  • PSA: 117.89000
  • LogP: -3.45730
  • Decomposition: 200-220 ºC
  • Sensitiveness: Sensitive to humidity
  • Solubility: Soluble in about 0.5 parts of water, almost insoluble in ethanol

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Potassium tartarate Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of tartaric acid from byproducts of the wine-producing industry
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Production Method 2

Reaction Conditions
Reference
Neutral potassium tartrate
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Production Method 3

Reaction Conditions
Reference
Method for preparing L-2-amino propanol by resolution of DL-2-amino propanol.
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Production Method 4

Reaction Conditions
Reference
L(+)-Tartaric acid and its salts
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